4-(4-Methyl-2-homopiperazinon-1-yl)phenylamine
Cat. No. B8447299
M. Wt: 219.28 g/mol
InChI Key: OFJXZNLJWDUTPL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07612089B2
Procedure details
A mixture of 4-iodoaniline (70 mg, 0.32 mmol), 4-methyl-2-homopiperazinone (35 mg, 0.27 mmol), K3PO4 (135 mg, 0.64 mmol) and 1,2-trans-diaminocyclohexane (16 uL, 0.13 mmol) in dioxane (4 mL) was degassed with Ar before being charged with CuI (18 mg, 0.095 mmol). The mixture in a sealed tube was heated at 110 C overnight. The mixture was then purified by a silica gel prep-TLC using CH2Cl2/MeOH (95/5) as solvents to give the titled compound (9 mg). MS 220.5 (M+H).
Name
K3PO4
Quantity
135 mg
Type
reactant
Reaction Step One
Name
CuI
Quantity
18 mg
Type
catalyst
Reaction Step Two
Name
Identifiers
|
REACTION_CXSMILES
|
I[C:2]1[CH:8]=[CH:7][C:5]([NH2:6])=[CH:4][CH:3]=1.[CH3:9][N:10]1[CH2:16][CH2:15][CH2:14][NH:13][C:12](=[O:17])[CH2:11]1.[O-]P([O-])([O-])=O.[K+].[K+].[K+].N[C@@H]1CCCC[C@H]1N>O1CCOCC1.[Cu]I>[CH3:9][N:10]1[CH2:16][CH2:15][CH2:14][N:13]([C:2]2[CH:8]=[CH:7][C:5]([NH2:6])=[CH:4][CH:3]=2)[C:12](=[O:17])[CH2:11]1 |f:2.3.4.5|
|
Inputs
Step One
|
Name
|
|
|
Quantity
|
70 mg
|
|
Type
|
reactant
|
|
Smiles
|
IC1=CC=C(N)C=C1
|
|
Name
|
|
|
Quantity
|
35 mg
|
|
Type
|
reactant
|
|
Smiles
|
CN1CC(NCCC1)=O
|
|
Name
|
K3PO4
|
|
Quantity
|
135 mg
|
|
Type
|
reactant
|
|
Smiles
|
[O-]P(=O)([O-])[O-].[K+].[K+].[K+]
|
|
Name
|
|
|
Quantity
|
16 μL
|
|
Type
|
reactant
|
|
Smiles
|
N[C@H]1[C@@H](CCCC1)N
|
|
Name
|
|
|
Quantity
|
4 mL
|
|
Type
|
solvent
|
|
Smiles
|
O1CCOCC1
|
Step Two
|
Name
|
CuI
|
|
Quantity
|
18 mg
|
|
Type
|
catalyst
|
|
Smiles
|
[Cu]I
|
Conditions
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
was degassed with Ar
|
TEMPERATURE
|
Type
|
TEMPERATURE
|
|
Details
|
The mixture in a sealed tube was heated at 110 C overnight
|
|
Duration
|
8 (± 8) h
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
The mixture was then purified by a silica gel prep-TLC
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
CN1CC(N(CCC1)C1=CC=C(C=C1)N)=O
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 9 mg | |
| YIELD: CALCULATEDPERCENTYIELD | 15.2% |
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
